N-(2-(furan-2-yl)-2-(thiophen-3-yl)ethyl)-4-oxo-1,2,5,6-tetrahydro-4H-pyrrolo[3,2,1-ij]quinoline-8-sulfonamide

• IUPAC Name: N-[2-(furan-2-yl)-2-thiophen-3-ylethyl]-11-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-triene-6-sulfonamide
• InChI: InChI=1S/C21H20N2O4S2/c24-20-4-3-14-10-17(11-15-5-7-23(20)21(14)15)29(25,26)22-12-18(16-6-9-28-13-16)19-2-1-8-27-19/h1-2,6,8-11,13,18,22H,3-5,7,12H2
• InChI Key: XZBZJTVAKRTKTG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N2CCC3=CC(=CC1=C32)S(=O)(=O)NCC(C4=CSC=C4)C5=CC=CO5
• Molecular Formula: C21H20N2O4S2
• Molecular Weight: 428.5 g/mol

Description

N-(2-(furan-2-yl)-2-(thiophen-3-yl)ethyl)-4-oxo-1,2,5,6-tetrahydro-4H-pyrrolo[3,2,1-ij]quinoline-8-sulfonamide is a useful research compound. Its molecular formula is C21H20N2O4S2 and its molecular weight is 428.52. The purity is usually 95%.
BenchChem offers high-quality N-(2-(furan-2-yl)-2-(thiophen-3-yl)ethyl)-4-oxo-1,2,5,6-tetrahydro-4H-pyrrolo[3,2,1-ij]quinoline-8-sulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(furan-2-yl)-2-(thiophen-3-yl)ethyl)-4-oxo-1,2,5,6-tetrahydro-4H-pyrrolo[3,2,1-ij]quinoline-8-sulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Pyrrolo-/Indolo[1,2-a]quinolines : A study by Kiruthika, Nandakumar, and Perumal (2014) details an efficient method for synthesizing pyrrolo-/indolo[1,2-a]quinolines, which includes the compound . This process involves a Cu(I)-catalyzed formation of ynamide followed by Ag(I)-assisted intramolecular hydroarylation, resulting in the synthesis of tri- and tetracyclic heterocycles in a one-pot fashion. The photophysical properties of these compounds, including the one , were also studied (Kiruthika, Nandakumar, & Perumal, 2014).

• Arene–Ynamide Cyclization to Pyrroloquinolines : In a 2015 study, Snieckus and Rantanen reported a synthesis method for 3H-pyrrolo[2,3-c]quinolines, including variants like the compound . This method involved Brønsted acid-mediated cyclization and demonstrated significant growth inhibition of chloroquine-resistant strains of the malaria parasite, highlighting its potential pharmaceutical relevance (Snieckus & Rantanen, 2015).

Biological Activity and Potential Applications

• Carbonic Anhydrase Inhibitors : A study by Ilieș et al. (2000) on sulfonamides incorporating furan-, thiophene-, and pyrrole-carboxamido groups, like the compound , found that some of these compounds showed strong CA II and CA IV inhibitory properties. This has implications for developing antiglaucoma agents, as certain derivatives showed effective intraocular pressure lowering in both normotensive and glaucomatous animals (Ilieș et al., 2000).

• Sulfonamide-based Hybrid Compounds : A review by Ghomashi et al. (2022) on sulfonamide hybrids, which include compounds similar to the one , highlights the wide variety of biological activities these compounds possess. The study emphasizes the recent advances in designing and developing sulfonamide hybrids, which can be significant in medicinal chemistry (Ghomashi et al., 2022).